Cas no 113985-41-4 (2-Propyn-1-ol,3-(4-methyl-2-pyridinyl)-)

• Product Name: 2-Propyn-1-ol,3-(4-methyl-2-pyridinyl)-
• CAS No: 113985-41-4
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 130359
• PubChem ID: 13864844
• Update Time: 2025-04-19

2-Propyn-1-ol,3-(4-methyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol,3-(4-methyl-2-pyridinyl)-
• 2-Propyn-1-ol, 3-(4-methyl-2-pyridinyl)- (9CI)
• AKOS027395378
• 113985-41-4
• 3-(4-methylpyridin-2-yl)prop-2-yn-1-ol
• F2167-5418

• Inchi： 1S/C9H9NO/c1-8-4-5-10-9(7-8)3-2-6-11/h4-5,7,11H,6H2,1H3
• InChI Key： GSNPIRSOFOCGEX-UHFFFAOYSA-N
• SMILES： OCC#CC1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12